3-Methyl-3,9-diazabicyclo[3.3.1]nonane-2,4-dione

• Molecular Formula: C8H12N2O2
• Molecular Weight: 168.19 g/mol
• IUPAC Name: 3-methyl-3,9-diazabicyclo[3.3.1]nonane-2,4-dione
• InChI: InChI=1S/C8H12N2O2/c1-10-7(11)5-3-2-4-6(9-5)8(10)12/h5-6,9H,2-4H2,1H3
• InChI Key: BONACAAFPROXLX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2CCCC(C1=O)N2

Description

3-Methyl-3,9-diazabicyclo[3.3.1]nonane-2,4-dione is a useful research compound. Its molecular formula is C8H12N2O2 and its molecular weight is 168.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred suspension of benzyl 3-methyl-2,4-dioxo-3,9-diazabicyclo[3.3.1]nonane-9-carboxylate (742 mg, 2.454 mmol) and 10% Pd—C (100 mg) in ethyl acetate (40 ml) was hydrogenated under balloon pressure of hydrogen overnight. The suspension was filtered to remove the catalyst and the filtrate was evaporated to dryness to afford 3-methyl-3,9-diazabicyclo[3.3.1]nonane-2,4-dione as a white solid (377 mg). MS: m/e 169 (MH+).